Cas no 1804935-21-4 (Ethyl 6-cyano-3-ethyl-2-iodophenylacetate)

• Product Name: Ethyl 6-cyano-3-ethyl-2-iodophenylacetate
• CAS No: 1804935-21-4
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 5010496
• Update Time: 2025-07-21

Ethyl 6-cyano-3-ethyl-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-ethyl-2-iodophenylacetate

• Inchi： 1S/C13H14INO2/c1-3-9-5-6-10(8-15)11(13(9)14)7-12(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： CCPIDJMDVSFLQU-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C#N)C=1CC(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-3-ethyl-2-iodophenylacetate

Comprehensive Overview of Ethyl 6-cyano-3-ethyl-2-iodophenylacetate (CAS No. 1804935-21-4)

Ethyl 6-cyano-3-ethyl-2-iodophenylacetate (CAS No. 1804935-21-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its cyano, ethyl, and iodo functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features make it a valuable building block for designing compounds with potential applications in drug discovery and material science.

The compound's molecular structure, featuring an ethyl ester moiety and an iodine substituent, allows for diverse chemical transformations, including cross-coupling reactions and nucleophilic substitutions. Researchers are particularly interested in its role as a precursor for synthesizing heterocyclic compounds, which are pivotal in medicinal chemistry. Recent studies highlight its utility in creating small-molecule inhibitors targeting specific enzymatic pathways, aligning with the growing demand for precision therapeutics.

In the context of current trends, Ethyl 6-cyano-3-ethyl-2-iodophenylacetate aligns with the rising interest in sustainable synthesis and green chemistry. Innovations in catalytic methods, such as palladium-catalyzed reactions, have enhanced the efficiency of incorporating this compound into complex molecular architectures. Additionally, its cyano group offers opportunities for further functionalization, making it a hotspot for combinatorial chemistry approaches.

From an industrial perspective, the scalability of Ethyl 6-cyano-3-ethyl-2-iodophenylacetate production is a critical consideration. Advances in continuous flow chemistry and process optimization have addressed challenges related to yield and purity, ensuring its reliable supply for high-throughput screening. This adaptability resonates with the pharmaceutical industry's shift toward automated synthesis platforms and AI-driven drug design.

Safety and regulatory compliance are paramount when handling iodinated compounds. While Ethyl 6-cyano-3-ethyl-2-iodophenylacetate is not classified as hazardous under standard guidelines, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring reproducibility in research applications.

The compound's relevance extends to academic circles, where it is frequently cited in studies exploring C-H activation and halogen bonding. Its iodoarene component is particularly valuable for constructing biaryl structures, a common motif in agrochemicals and electronic materials. As interest in multicomponent reactions grows, this ester's role in facilitating one-pot syntheses is increasingly recognized.

In summary, Ethyl 6-cyano-3-ethyl-2-iodophenylacetate (CAS No. 1804935-21-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to materials engineering—underscore its importance as a high-value chemical intermediate. As research continues to uncover new methodologies, this compound is poised to remain a cornerstone in synthetic organic chemistry.